Cas no 13467-36-2 (Pyrimido[1,2-a]benzimidazole-2,4(1H,3H)-dione)

Pyrimido[1,2-a]benzimidazole-2,4(1H,3H)-dione structure
13467-36-2 structure
Product Name:Pyrimido[1,2-a]benzimidazole-2,4(1H,3H)-dione
CAS No:13467-36-2
MF:C10H7N3O2
MW:201.181481599808
CID:1105044
PubChem ID:135778271
Update Time:2025-04-20

Pyrimido[1,2-a]benzimidazole-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[1,2-a]benzimidazole-2,4(1H,3H)-dione
    • pyrimido[1,2-a]benzimidazole-2,4(3H,10H)-dione
    • SCHEMBL10580581
    • SCHEMBL5142126
    • BKQXVXDIFSBPNF-UHFFFAOYSA-N
    • 1H-benzo[4,5]imidazo[1,2-a]pyrimidine-2,4-dione
    • 13467-36-2
    • 2,4-dioxotetrahydropyrimido[1,2-a]benzimidazole
    • DTXSID101250910
    • Inchi: 1S/C10H7N3O2/c14-8-5-9(15)13-7-4-2-1-3-6(7)11-10(13)12-8/h1-4H,5H2,(H,11,12,14)
    • InChI Key: BKQXVXDIFSBPNF-UHFFFAOYSA-N
    • SMILES: O=C1CC(NC2=NC3C=CC=CC=3N21)=O

Computed Properties

  • Exact Mass: 201.05391
  • Monoisotopic Mass: 201.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 64Ų

Experimental Properties

  • PSA: 63.99
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